4-(azepan-1-ylsulfonyl)-N-[3-(1,3-benzothiazol-2-yl)phenyl]benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[3-(1,3-benzothiazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C26H25N3O3S2/c30-25(19-12-14-22(15-13-19)34(31,32)29-16-5-1-2-6-17-29)27-21-9-7-8-20(18-21)26-28-23-10-3-4-11-24(23)33-26/h3-4,7-15,18H,1-2,5-6,16-17H2,(H,27,30)
• InChI Key: PREIFDZNMUKTDK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC(=C3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C26H25N3O3S2
• Molecular Weight: 491.6 g/mol

Description

The compound “4-(azepan-1-ylsulfonyl)-N-[3-(1,3-benzothiazol-2-yl)phenyl]benzamide” is a complex organic molecule. It contains an azepane ring, which is a seven-membered heterocyclic compound with one nitrogen atom. It also contains a benzothiazole group, which is a type of heterocyclic aromatic compound that consists of a benzene ring fused to a thiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a cyclic structure. The azepane ring could potentially introduce some strain into the molecule, and the sulfonyl, benzothiazole, and benzamide groups would likely have significant impacts on the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group could potentially make the compound more polar, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Pharmacokinetic and Pharmacodynamic Effects

Disposition and Metabolism in Humans

A study on the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist highlights the comprehensive metabolic pathway of a related compound in humans, emphasizing the principal routes of metabolism and the identification of metabolites through advanced analytical methods (Renzulli et al., 2011).

Biodistribution and Radiation Dosimetry

Research on the safety, biodistribution, and radiation dosimetry of a highly selective σ-1 receptor PET agent in humans provides valuable information on the potential of similar compounds for imaging applications in neuroinflammatory diseases (Hjørnevik et al., 2017).

Potential Therapeutic Uses

Antidepressant and Anticonvulsant Effects

A study synthesizing new derivatives and investigating their potential antidepressant and anticonvulsant effects showcases the therapeutic potential of chemically related compounds. It elucidates the structure-activity relationship and the efficacy of these compounds in relevant animal models (Jin et al., 2019).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended to be a drug or a biologically active compound, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

The future directions for research on this compound would likely depend on its intended applications. If it’s being studied as a potential drug, for example, future research could focus on investigating its biological activity, optimizing its structure for better efficacy, or studying its pharmacokinetics.